Cas no 1376325-40-4 (2,2,4-trimethylpentan-1-amine hydrochloride)

• Product Name: 2,2,4-trimethylpentan-1-amine hydrochloride
• CAS No: 1376325-40-4
• MF: C₈H₂₀ClN
• MW: 165.7041015625
• CID: 4594907
• PubChem ID: 71755585
• Update Time: 2025-07-17

2,2,4-trimethylpentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,4-trimethylpentan-1-amine hydrochloride

• Inchi： 1S/C8H19N.ClH/c1-7(2)5-8(3,4)6-9;/h7H,5-6,9H2,1-4H3;1H
• InChI Key： BMQOPYGMPXFQHT-UHFFFAOYSA-N
• SMILES： C(C(C)C)C(C)(C)CN.Cl

2,2,4-trimethylpentan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2,2,4-trimethylpentan-1-amine hydrochloride

Comprehensive Guide to 2,2,4-Trimethylpentan-1-amine Hydrochloride (CAS No. 1376325-40-4): Properties, Applications, and Industry Insights

2,2,4-Trimethylpentan-1-amine hydrochloride (CAS No. 1376325-40-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This amine hydrochloride derivative, characterized by its branched alkyl chain, offers distinct solubility and reactivity profiles, making it valuable for synthetic applications. With the growing demand for high-purity amine compounds in drug development, this chemical has emerged as a subject of interest for researchers exploring bioactive molecule synthesis and catalysis optimization.

The molecular structure of 2,2,4-trimethylpentan-1-amine HCl features a tertiary carbon center, which influences its stereochemical behavior in reactions—a hot topic in asymmetric synthesis discussions. Recent studies highlight its potential as a chiral auxiliary or ligand precursor, aligning with industry trends toward green chemistry and atom-efficient processes. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its stability under various pH conditions, addressing common queries about amine salt storage and handling protocols.

In pharmaceutical contexts, the hydrochloride salt form (CAS 1376325-40-4) demonstrates improved crystallinity compared to its free base—a crucial factor for drug formulation stability, a frequently searched topic among formulation scientists. Its logP value suggests moderate lipophilicity, sparking discussions about blood-brain barrier permeability in neurological drug design forums. The compound’s thermal decomposition profile (>200°C) makes it suitable for high-temperature reactions, a niche frequently explored in process chemistry optimization.

From a commercial perspective, suppliers emphasize GMP-grade 2,2,4-trimethylpentan-1-amine hydrochloride to meet stringent quality control standards—a key concern for buyers verifying CAS 1376325-40-4 specifications. Regulatory databases confirm its non-hazardous status under normal handling conditions, though proper laboratory ventilation (another trending search term) remains recommended. The compound’s compatibility with PEG-based solvents and ionic liquids aligns with sustainable solvent trends, frequently mentioned in green synthesis webinars.

Ongoing research explores its derivatization potential for functionalized amine libraries—a hotspot in combinatorial chemistry circles. Patent analyses reveal applications in corrosion inhibition formulations, connecting to industrial maintenance discussions. As analytical methods advance, LC-MS quantification protocols for this amine salt are being refined, addressing a common pain point in method validation procedures.

The compound’s role in multistep synthesis workflows continues to evolve, with recent publications highlighting its use in transition metal catalysis systems. Its moisture stability (a frequently queried property) makes it preferable over hygroscopic alternatives in moisture-sensitive reactions. Quality benchmarks for 1376325-40-4 now include residual solvent analysis and heavy metal screening, reflecting tightened industry standards.

Emerging applications in material science include its use as a surface modifier for nanoparticle functionalization—a trending interdisciplinary topic. The scientific community actively investigates its structure-activity relationships (SAR) through computational modeling, merging cheminformatics with experimental data. Storage recommendations emphasizing desiccated conditions and nitrogen blankets address common stability concerns raised in technical forums.

With increasing interest in tailor-made amine compounds, CAS 1376325-40-4 represents a versatile building block for molecular diversification strategies. Its balanced basicity (pKa ~10.5) positions it as a candidate for pH-dependent release systems—an area gaining traction in controlled drug delivery research. Technical bulletins now provide detailed spectral data (IR, Raman) to facilitate compound identification, responding to analytical chemists’ needs.

The compound’s environmental fate is being studied through biodegradation assays, connecting to EPA-compliant chemistry initiatives. Supply chain updates indicate improved availability of custom purity grades, from 95% to >99%, catering to diverse research requirements. As the industry shifts toward structure-optimized amines, this hydrochloride salt’s role in structure-property relationship studies continues to expand.